2-{[4-allyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[5-cyano-2-(4-morpholinyl)-4-pyrimidinyl]acetamide

• Molecular Formula: C20H20N8O2S2
• Molecular Weight: 468.6 g/mol
• IUPAC Name: N-(5-cyano-2-morpholin-4-ylpyrimidin-4-yl)-2-[(4-prop-2-enyl-5-thiophen-2-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H20N8O2S2/c1-2-5-28-18(15-4-3-10-31-15)25-26-20(28)32-13-16(29)23-17-14(11-21)12-22-19(24-17)27-6-8-30-9-7-27/h2-4,10,12H,1,5-9,13H2,(H,22,23,24,29)
• InChI Key: PLSLDXWMZXPPQZ-UHFFFAOYSA-N
• SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=NC(=NC=C2C#N)N3CCOCC3)C4=CC=CS4

Description

2-{[4-allyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[5-cyano-2-(4-morpholinyl)-4-pyrimidinyl]acetamide is a novel chemical compound that has been synthesized for various scientific research applications.

Scientific Research Applications

The compound has been synthesized for various scientific research applications, including but not limited to, cancer research, drug discovery, and pharmacology. The compound has been found to exhibit potent anti-cancer activity in vitro and in vivo, making it a promising candidate for future cancer therapies. Additionally, the compound has been shown to inhibit the growth of various bacterial strains, indicating its potential as an antibacterial agent.

Mechanism Of Action

The exact mechanism of action of the compound is not fully understood, but it is believed to work by inhibiting specific enzymes and signaling pathways that are involved in cell proliferation and survival. The compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
The compound has been found to have various biochemical and physiological effects on cells and organisms. In cancer cells, the compound has been shown to induce DNA damage and inhibit DNA repair mechanisms, leading to their death. In bacterial cells, the compound has been shown to disrupt cell wall synthesis and membrane integrity, leading to their death. The compound has also been found to have anti-inflammatory and antioxidant properties, making it a potential therapeutic agent for various inflammatory and oxidative stress-related diseases.

Advantages And Limitations For Lab Experiments

The compound has several advantages for lab experiments, including its relatively simple synthesis method, potent activity against cancer cells and bacteria, and potential therapeutic applications. However, the compound also has some limitations, including its limited solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for research involving this compound, including but not limited to, optimization of its synthesis method, elucidation of its exact mechanism of action, and evaluation of its potential therapeutic applications in various diseases. Additionally, the compound can be modified to enhance its potency and selectivity against specific targets, making it a promising candidate for future drug discovery efforts.
In conclusion, 2-{[4-allyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[5-cyano-2-(4-morpholinyl)-4-pyrimidinyl]acetamide is a novel chemical compound that has several scientific research applications. The compound has potent anti-cancer and antibacterial activity, and potential therapeutic applications in various diseases. Further research is needed to fully understand its mechanism of action and optimize its synthesis and therapeutic potential.

Synthesis Methods

The synthesis of 2-{[4-allyl-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[5-cyano-2-(4-morpholinyl)-4-pyrimidinyl]acetamide involves a multi-step process that requires the use of various reagents and solvents. The detailed synthesis method is beyond the scope of this paper, but it is important to note that the compound can be synthesized in a laboratory setting with relative ease.